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Compound of Interest

Compound Name: Uridine-13C9

Cat. No.: B12370383

Uridine-3Cgo: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth overview of Uridine-13Co, a stable isotope-labeled analog of uridine. This document
details its chemical properties, synthesis, and applications, with a focus on its utility in
advanced research methodologies.

Uridine-13Co is a non-radioactive, isotopically labeled form of the pyrimidine nucleoside, uridine.
In this molecule, all nine carbon atoms have been replaced with the heavy isotope carbon-13
(*3C). This comprehensive labeling provides a distinct mass shift, making it an invaluable tool
for a range of analytical and research applications, particularly in the fields of metabolic studies
and structural biology.

Chemical and Physical Properties

Uridine-13Co serves as a tracer for monitoring the metabolic fate of uridine in various biological
systems.[1] Its physical and chemical properties are summarized in the table below. It is often
also labeled with *>N on the uracil ring to create Uridine-13Co,>N2 for dual-labeling studies.
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Property Value Source
Chemical Formula 13CoH12N206 [2]
Molecular Weight 253.14 g/mol (for 13Co) [2]
Isotopic Purity =>98% for 13C [2]
Appearance White to off-white solid N/A
Solubility Soluble in water and DMSO [3]
Storage -20°C, protected from light

Note: The molecular weight and formula can vary depending on whether the compound is in its
free form, a salt, or hydrated.

Synthesis and Production

The synthesis of Uridine-13Co is a complex process that can be achieved through both chemical
and enzymatic methods.

Chemoenzymatic Synthesis of Labeled Uridine
Triphosphate (UTP)

A common method for producing isotopically labeled nucleotides like UTP involves a
chemoenzymatic approach. This method offers high yields and allows for precise control over
the labeling pattern.

Experimental Protocol:

o Enzymatic Conversion of Labeled Glucose: The synthesis begins with [*3Ce]-glucose, which
is enzymatically converted to 5-phosphoribosyl-1-pyrophosphate (PRPP). This multi-step
process involves a cascade of eleven enzymes that mimic the natural pentose phosphate
pathway.

o Synthesis of Labeled Uracil: In parallel, the uracil base is synthesized with *°N labels.
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e Enzymatic Coupling: The labeled uracil and the 13C-labeled PRPP are then coupled by the
enzyme uracil phosphoribosyltransferase to form Uridine Monophosphate (UMP).

e Phosphorylation Cascade: The newly synthesized UMP undergoes sequential
phosphorylation steps, catalyzed by specific kinases, to yield Uridine Diphosphate (UDP)
and finally Uridine Triphosphate (UTP). ATP required for these phosphorylation reactions is
regenerated using a creatine phosphate system.

This method has been reported to achieve an overall yield exceeding 60%.

Applications in Research and Drug Development

The primary application of Uridine-13Cos lies in its use as a tracer in metabolic studies and for
structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy.

Metabolic Flux Analysis

By introducing Uridine-*3Co into cell cultures or in vivo models, researchers can trace the
incorporation of the labeled carbon atoms into newly synthesized RNA and other downstream
metabolites. This allows for the precise quantification of pyrimidine nucleotide metabolism and
can provide insights into both carbon and nitrogen flow within the cell.

Biomolecular NMR Spectroscopy

Uniformly 13C-labeled nucleotides are critical for advanced NMR studies of RNA structure and
dynamics. The presence of 13C nuclei allows for the use of powerful triple-resonance NMR
experiments that correlate proton, carbon, and nitrogen frequencies. This spreads out crowded
spectra into higher dimensions, enabling the unambiguous assignment of atomic resonances.
This is particularly valuable for studying RNA conformational dynamics and intermolecular
interactions with proteins or small molecules.

Visualizing Workflows and Pathways
Uridine Metabolism and Incorporation of **C Label

The following diagram illustrates the metabolic pathway of uridine and highlights the
incorporation of the 3C label from Uridine-13Cs into RNA.
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Metabolic pathway of Uridine-13Co incorporation into RNA.

Experimental Workflow for a **C-Labeling Study

The diagram below outlines a typical experimental workflow for a metabolic labeling study
using Uridine-3Co, from cell culture to analysis.
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A typical workflow for a Uridine-13Co labeling experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is Uridine-13C9 and its chemical properties?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370383#what-is-uridine-13c9-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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